2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid

• CAS No.: 29706-49-8
• Molecular Formula: C4H11NO4S
• Molecular Weight: 169.2

Description

2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid is an organic compound with the molecular formula C4H11NO4S. It is a zwitterionic buffer, meaning it contains both positive and negative charges, which makes it useful in maintaining stable pH levels in various biochemical and biological applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid typically involves the reaction of ethylene oxide with taurine (2-aminoethanesulfonic acid) under controlled conditions. The reaction is carried out in an aqueous medium at a temperature range of 30-35°C. The pH of the reaction mixture is maintained between 9.5 and 10.0 using sodium hydroxide .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and stringent control of reaction conditions to ensure the consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfonic acid derivatives.

Reduction: Reduction reactions can lead to the formation of amino alcohol derivatives.

Substitution: The hydroxyl and amino groups in the compound can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed.

Major Products Formed

Oxidation: Sulfonic acid derivatives.

Reduction: Amino alcohol derivatives.

Substitution: Various substituted aminoethane sulfonic acid derivatives.

Scientific Research Applications

2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid is widely used in scientific research due to its buffering capacity and stability. Some of its applications include:

Chemistry: Used as a buffer in various chemical reactions to maintain stable pH levels.

Biology: Employed in cell culture media to provide a stable environment for cell growth.

Medicine: Used in pharmaceutical formulations to stabilize active ingredients.

Industry: Applied in the manufacturing of cosmetics and personal care products to maintain product stability

Mechanism of Action

The buffering action of 2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid is due to its ability to accept and donate protons, thereby maintaining a stable pH in the solution. The compound interacts with hydrogen ions (H+) and hydroxide ions (OH-) in the solution, neutralizing their effects and preventing significant changes in pH .

Comparison with Similar Compounds

Similar Compounds

N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid: Another zwitterionic buffer with similar applications in biochemical research.

4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid: Known for its superior buffering capacity in cell culture media

Uniqueness

2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid is unique due to its specific pH buffering range and stability under various conditions. Its zwitterionic nature allows it to maintain pH without significant interference from other ions in the solution .